Cas no 28046-88-0 (Cyclohexane, 1-bromo-3-methyl-, cis-)

• Product Name: Cyclohexane, 1-bromo-3-methyl-, cis-
• CAS No: 28046-88-0
• MF: C₇H₁₃Br
• MW: 177.082121610641
• CID: 1433377
• PubChem ID: 12768448
• Update Time: 2025-04-20

Cyclohexane, 1-bromo-3-methyl-, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 1-bromo-3-methyl-, cis-
• cis-1-bromo-3-methylcyclohexane
• Rel-(1R,3S)-1-bromo-3-methylcyclohexane
• 28046-88-0

• Inchi： 1S/C7H13Br/c1-6-3-2-4-7(8)5-6/h6-7H,2-5H2,1H3/t6-,7+/m0/s1
• InChI Key： CAKVGNXMAZLDPV-NKWVEPMBSA-N
• SMILES： Br[C@@H]1CCC[C@H](C)C1

Computed Properties

• Exact Mass: 176.02009
• Monoisotopic Mass: 176.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0